Cas no 2137769-62-9 (rac-tert-butyl (1R,2R)-1-(aminomethyl)-2-methanesulfonylcyclopropane-1-carboxylate)

• Product Name: rac-tert-butyl (1R,2R)-1-(aminomethyl)-2-methanesulfonylcyclopropane-1-carboxylate
• CAS No: 2137769-62-9
• MF: C₁₀H₁₉NO₄S
• MW: 249.327162027359
• CID: 5610124
• PubChem ID: 165462065
• Update Time: 2025-10-31

rac-tert-butyl (1R,2R)-1-(aminomethyl)-2-methanesulfonylcyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (1R,2R)-1-(aminomethyl)-2-methanesulfonylcyclopropane-1-carboxylate
• 2137061-88-0
• tert-butyl (1S,2S)-1-(aminomethyl)-2-methanesulfonylcyclopropane-1-carboxylate
• EN300-787800
• EN300-843807
• 2137769-62-9

• Inchi： 1S/C10H19NO4S/c1-9(2,3)15-8(12)10(6-11)5-7(10)16(4,13)14/h7H,5-6,11H2,1-4H3/t7-,10+/m0/s1
• InChI Key： VBFSYNSAPBHCDB-OIBJUYFYSA-N
• SMILES： S(C)([C@H]1C[C@@]1(C(=O)OC(C)(C)C)CN)(=O)=O

Computed Properties

• Exact Mass: 249.10347926g/mol
• Monoisotopic Mass: 249.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 94.8Ų

Additional information on rac-tert-butyl (1R,2R)-1-(aminomethyl)-2-methanesulfonylcyclopropane-1-carboxylate

Professional Introduction to Rac-Tert-Butyl (1R,2R)-1-(Aminomethyl)-2-Methanesulfonylcyclopropane-1-Carboxylate (CAS No. 2137769-62-9)

Rac-Tert-butyl (1R,2R)-1-(aminomethyl)-2-methanesulfonylcyclopropane-1-carboxylate, with the CAS number 2137769-62-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules known for their unique structural features, which include a cyclopropane ring and functional groups that make it a promising candidate for various biochemical applications.

The structural integrity of this molecule is defined by its stereochemistry, specifically the (1R,2R) configuration, which is critical for its biological activity. The presence of a tert-butyl group and a methanesulfonyl group further enhances its molecular properties, contributing to its potential as a building block in drug design and synthesis. The amine functionality at the 1-position adds another layer of complexity, enabling various chemical modifications and interactions with biological targets.

In recent years, there has been a surge in research focused on cyclopropane-containing compounds due to their intriguing pharmacological properties. Cyclopropanes are known for their high reactivity and ability to induce conformational constraints in molecules, which can significantly influence their binding affinity and selectivity. Rac-Tert-butyl (1R,2R)-1-(aminomethyl)-2-methanesulfonylcyclopropane-1-carboxylate leverages these characteristics, making it an attractive scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and dysregulation of their activity is often associated with various diseases, including cancer. The cyclopropane ring in this molecule can serve as a hinge-binding motif, which is a common feature in kinase inhibitors. Additionally, the amine and methanesulfonyl groups can be tailored to interact with specific residues on the kinase enzyme, enhancing binding affinity and efficacy.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly in the context of kinase inhibitors. The (1R,2R) configuration of Rac-Tert-butyl (1R,2R)-1-(aminomethyl)-2-methanesulfonylcyclopropane-1-carboxylate has been shown to significantly improve its pharmacokinetic properties. This configuration ensures optimal interactions with biological targets while minimizing off-target effects. Such findings underscore the value of careful stereochemical consideration in the development of new drugs.

The methanesulfonyl group in this compound also contributes to its potential as a pharmacophore. Methanesulfonyl groups are known for their ability to enhance solubility and metabolic stability, which are critical factors for drug candidates. Furthermore, they can participate in hydrogen bonding interactions with biological targets, further strengthening binding affinity. These properties make Rac-Tert-butyl (1R,2R)-1-(aminomethyl)-2-methanesulfonylcyclopropane-1-carboxylate a versatile molecule for drug discovery efforts.

Another area where this compound shows promise is in the development of protease inhibitors. Proteases are enzymes that play a vital role in various physiological processes, and their overactivity or underactivity can lead to numerous diseases. The unique structural features of Rac-Tert-butyl (1R,2R)-1-(aminomethyl)-2-methanesulfonylcyclopropane-1-carboxylate make it an ideal candidate for designing protease inhibitors. The cyclopropane ring can mimic the transition state of peptide bond hydrolysis, while the amine and methanesulfonyl groups can interact with key residues in the active site of proteases.

In conclusion, Rac-Tert-butyl (1R,2R)-1-(aminomethyl)-2-methanesulfonylcyclopropane-1-carboxylate (CAS No. 2137769-62-9) is a multifaceted compound with significant potential in pharmaceutical chemistry and biomedicine. Its unique structural features and stereochemistry make it an attractive scaffold for developing novel therapeutic agents targeting kinases and proteases. As research continues to uncover new applications for cyclopropane-containing compounds, this molecule is likely to play an increasingly important role in drug discovery and development.